N-Palmitoylglycine
Overview
Description
N-Palmitoylglycine (PalGly) is an endogenous lipid that belongs to the family of acyl amides . It comprises a 16-carbon saturated fatty acid attached to glycine through an amide linkage . It is known to modulate pain and inflammation .
Synthesis Analysis
The synthesis of N-Palmitoylglycine involves micelle-assisted methods . In one study, 2-pyridylmethyl-N-palmitoylglycine micelles were used as a template for the synthesis of CuO@SiO2 core-shell nanoparticles . The chemical amide synthesis often requires a two-step sequence involving activated carboxylic acid ester, which then undergoes aminolysis .Molecular Structure Analysis
N-Palmitoylglycine has a molecular formula of C18H35NO3 . It contains a 16-carbon saturated fatty acid that is amide-linked to glycine .Chemical Reactions Analysis
N-Palmitoylglycine has been involved in the synthesis of CuO@SiO2 core-shell nanoparticles . It has also been found to induce transient calcium influx in native adult dorsal root ganglion (DRG) cells and a DRG-like cell line (F-11) .Physical And Chemical Properties Analysis
N-Palmitoylglycine is a powder form substance . It has a molecular weight of 313.48 g/mol .Scientific Research Applications
Application in Pharmaceutics
Specific Scientific Field
Pharmaceutics
Summary of the Application
N-Palmitoyl-Glycine-Histidine (Pal-GH) is a novel low molecular weight gelator. It has been used in the topical application of drugs to enhance their permeation through the skin .
Methods of Application or Experimental Procedures
In a study, the combined effect of Pal-GH and chemical penetration enhancers (CPEs) such as isopropyl myristate (IPM), propylene glycol (PG), ethanol, diethylene glycol monoethyl ether, and dimethyl sulfoxide (DMSO) on skin permeation was evaluated . A 5% Pal-GH gel containing 1% metronidazole (MTZ) was applied to excised hairless rat skin .
Results or Outcomes
The study found that a 5% Pal-GH gel containing 1% MTZ exhibited a 2.7-fold higher MTZ permeation through excised hairless rat skin than its solution . Furthermore, Pal-GH formulations containing PG and IPM further increased the skin permeation of MTZ .
Application in Molecular Pharmacology
Specific Scientific Field
Molecular Pharmacology
Summary of the Application
N-Palmitoyl Glycine (PalGly) is an endogenous lipid that acts as a modulator of calcium influx and nitric oxide production in sensory neurons .
Methods of Application or Experimental Procedures
PalGly was partially purified from rat lipid extracts and identified using nano-high-performance liquid chromatography/hybrid quadrupole time-of-flight mass spectrometry . The effect of PalGly on calcium influx in native adult dorsal root ganglion (DRG) cells and a DRG-like cell line (F-11) was studied .
Results or Outcomes
The study showed that PalGly potently inhibited heat-evoked firing of nociceptive neurons in rat dorsal horn . In addition, PalGly induced transient calcium influx in native adult dorsal root ganglion (DRG) cells and a DRG-like cell line (F-11) .
Application in Lipid Receptor Activation
Specific Scientific Field
Pharmacology
Summary of the Application
N-Palmitoylglycine and other N-acylamides have been found to activate the lipid receptor G2A/GPR132 .
Methods of Application or Experimental Procedures
In a study, N-acylamides, particularly N-acylglycines, were identified as lipid activators of GPR132 . The order-of-potency was found to be N-palmitoylglycine > 9-HODE ≈ N-linoleoylglycine > linoleamide > N-oleoylglycine ≈ N-stereoylglycine > N-arachidonoylglycine > N-docosehexanoylglycine .
Results or Outcomes
The study found that physiological concentrations of N-acylglycines in tissue are sufficient to activate GPR132 . The synthetic cannabinoid CP-55 940 also activates GPR132 .
Application in Topical Drug Delivery
Summary of the Application
N-Palmitoyl-Glycine-Histidine (Pal-GH) is a novel low molecular weight gelator used in the topical application of drugs to enhance their permeation through the skin .
Methods of Application or Experimental Procedures
In a study, ivermectin, a lipophilic drug, was effectively delivered to skin tissue after topical application with Pal-GH as a spray gel formulation .
Results or Outcomes
The study confirmed a much higher skin concentration of the drug than with the administration of a conventional oral .
Application in Breast Cancer Research
Specific Scientific Field
Oncology
Summary of the Application
N-Palmitoylglycine has been found to be upregulated in HER2/neu-positive breast cancer cells under palmitate-supplemented growth conditions .
Methods of Application or Experimental Procedures
In a study, global metabolite profiling and a multi-omics network analysis approach were used to model the metabolic changes in HER2/neu-positive breast cancer cells under palmitate-supplemented growth conditions .
Results or Outcomes
The study showed that HER2/neu-positive breast cancer cells change their metabolic phenotype in the presence of palmitate . Palmitate induces AMPK activation and inhibition of fatty acid synthesis that feeds back into glycolysis as well as anaplerotic glutamine metabolism .
properties
IUPAC Name |
2-(hexadecanoylamino)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H35NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-17(20)19-16-18(21)22/h2-16H2,1H3,(H,19,20)(H,21,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KVTFEOAKFFQCCX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCC(=O)NCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H35NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40179163 |
Source
|
| Record name | N-Palmitoylglycine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40179163 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
313.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid |
Source
|
| Record name | Palmitoylglycine | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0013034 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Product Name |
N-Palmitoylglycine | |
CAS RN |
2441-41-0, 158305-64-7 |
Source
|
| Record name | N-Palmitoylglycine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2441-41-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-Palmitoylglycine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002441410 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N-hexadecanoylglycine | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB03440 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | N-Palmitoylglycine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40179163 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-Palmitoylglycine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.155.371 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | PALMITOYL GLYCINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/M6V3RIU5KI | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | Palmitoylglycine | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0013034 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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